(±)-2-Heptanol
(±)-2-Heptanol
2-heptanol appears as a clear colorless alcohol with a mild alcohol odor. Insoluble in water. Floats on water. Soluble in most organic liquids. Moderately toxic. Used as a solvent for various resins and as a flotation agent for ore processing.
2-Heptanol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-heptanol is considered to be a fatty alcohol lipid molecule. 2-Heptanol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Heptanol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-heptanol is primarily located in the cytoplasm. 2-Heptanol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2-heptanol can be found in fruits and herbs and spices. This makes 2-heptanol a potential biomarker for the consumption of these food products. 2-Heptanol has been linked to the inborn metabolic disorders including celiac disease.
2-heptanol is an aliphatic alcohol.
2-Heptanol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-heptanol is considered to be a fatty alcohol lipid molecule. 2-Heptanol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Heptanol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-heptanol is primarily located in the cytoplasm. 2-Heptanol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2-heptanol can be found in fruits and herbs and spices. This makes 2-heptanol a potential biomarker for the consumption of these food products. 2-Heptanol has been linked to the inborn metabolic disorders including celiac disease.
2-heptanol is an aliphatic alcohol.
Brand Name:
Vulcanchem
CAS No.:
543-49-7
VCID:
VC0047269
InChI:
InChI=1S/C7H16O/c1-3-4-5-6-7(2)8/h7-8H,3-6H2,1-2H3
SMILES:
CCCCCC(C)O
Molecular Formula:
C7H16O
CH3(CH2)4CHOHCH3
C7H16O
CH3(CH2)4CHOHCH3
C7H16O
Molecular Weight:
116.2 g/mol
(±)-2-Heptanol
CAS No.: 543-49-7
Reference Standards
VCID: VC0047269
Molecular Formula: C7H16O
CH3(CH2)4CHOHCH3
C7H16O
Molecular Weight: 116.2 g/mol
| CAS No. | 543-49-7 |
|---|---|
| Product Name | (±)-2-Heptanol |
| Molecular Formula | C7H16O CH3(CH2)4CHOHCH3 C7H16O |
| Molecular Weight | 116.2 g/mol |
| IUPAC Name | heptan-2-ol |
| Standard InChI | InChI=1S/C7H16O/c1-3-4-5-6-7(2)8/h7-8H,3-6H2,1-2H3 |
| Standard InChIKey | CETWDUZRCINIHU-UHFFFAOYSA-N |
| SMILES | CCCCCC(C)O |
| Canonical SMILES | CCCCCC(C)O |
| Boiling Point | 159.0 °C 158-160 °C |
| Density | Relative density (water = 1): 0.82 0.817-0.819 (20°) |
| Flash Point | 160 °F (NFPA, 2010) 71 °C c.c. |
| Physical Description | 2-heptanol appears as a clear colorless alcohol with a mild alcohol odor. Insoluble in water. Floats on water. Soluble in most organic liquids. Moderately toxic. Used as a solvent for various resins and as a flotation agent for ore processing. COLOURLESS LIQUID. colourless liquid with a fresh lemon-like, grass-herbaceous odou |
| Description | 2-heptanol appears as a clear colorless alcohol with a mild alcohol odor. Insoluble in water. Floats on water. Soluble in most organic liquids. Moderately toxic. Used as a solvent for various resins and as a flotation agent for ore processing. 2-Heptanol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, 2-heptanol is considered to be a fatty alcohol lipid molecule. 2-Heptanol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Heptanol has been detected in multiple biofluids, such as feces and urine. Within the cell, 2-heptanol is primarily located in the cytoplasm. 2-Heptanol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 2-heptanol can be found in fruits and herbs and spices. This makes 2-heptanol a potential biomarker for the consumption of these food products. 2-Heptanol has been linked to the inborn metabolic disorders including celiac disease. 2-heptanol is an aliphatic alcohol. |
| Solubility | 0.03 M 3.27 mg/mL at 25 °C Solubility in water, g/100ml: 0.35 soluble in alcohol and ether; slightly soluble in wate |
| Synonyms | 1-Methylhexanol; 2-Heptyl Alcohol; 2-Hydroxyheptane; Amyl Methyl Carbinol; DL-Heptan-2-ol; Methyl Amyl Carbinol; NSC 2220; s-Heptyl Alcohol; 2-Heptanol; |
| Vapor Density | Relative vapor density (air = 1): 4 |
| Vapor Pressure | 1.23 mmHg Vapor pressure, kPa at 20 °C: 0.133 |
| PubChem Compound | 10976 |
| Last Modified | Nov 11 2021 |
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